Cas no 385766-53-0 (3-methyl-4-sulfanylpentan-2-one)

• Product Name: 3-methyl-4-sulfanylpentan-2-one
• CAS No: 385766-53-0
• MF: C₆H₁₂OS
• MW: 132.223880767822
• CID: 923679
• PubChem ID: 527436
• Update Time: 2025-04-19

3-methyl-4-sulfanylpentan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-sulfanylpentan-2-one
• 2-pentanone, 4-mercapto-3-methyl-
• 4-Mercapto-3-methyl-pentan-2-one
• 385766-53-0
• VPFDUTYZTDYOAS-UHFFFAOYSA-N
• 4-mercapto-3-methylpentan-2-one
• DB-270674
• SCHEMBL23531325

• Inchi： 1S/C6H12OS/c1-4(5(2)7)6(3)8/h4,6,8H,1-3H3
• InChI Key： VPFDUTYZTDYOAS-UHFFFAOYSA-N
• SMILES： SC(C)C(C(C)=O)C

Computed Properties

• Exact Mass: 132.06096
• Monoisotopic Mass: 132.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 18.1Ų

Experimental Properties

• PSA: 17.07